Cas no 69287-13-4 (p-Methoxyheptanophenone)

• Product Name: p-Methoxyheptanophenone
• CAS No: 69287-13-4
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD00038360
• CID: 511392
• PubChem ID: 144345
• Update Time: 2025-04-23

p-Methoxyheptanophenone Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone,1-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)heptan-1-one
• HEXYL P-METHOXYPHENYL KETONE
• P-METHOXYHEPTANOPHENONE
• 4-methoxy-1-heptanoyl-benzene
• 4-Methoxyheptanophenone
• Boc-(R)-3-Amino-3-(3-thienyl)-propionicacid
• FT-0675943
• MFCD00038360
• AKOS011914880
• 1-(4-Methoxyphenyl)-1-heptanone
• 1-(4-Methoxy-phenyl)-heptan-1-one
• 69287-13-4
• p-Anisyl Hexyl Ketone
• SCHEMBL9045542
• 1-(4-Methoxyphenyl)-1-heptanone #
• 4-methoxy phenyl hexyl ketone
• DTXSID90219346
• p-Methoxyheptanophenone

• MDL： MFCD00038360
• Inchi： 1S/C14H20O2/c1-3-4-5-6-7-14(15)12-8-10-13(16-2)11-9-12/h8-11H,3-7H2,1-2H3
• InChI Key： ADNCVBHGESSUHS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCCCCC

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4

Experimental Properties

• Density: 0.968
• Boiling Point: 335.3°C at 760 mmHg
• Flash Point: 139°C
• Refractive Index: 1.493
• PSA: 26.30000
• LogP: 3.84830

p-Methoxyheptanophenone Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on p-Methoxyheptanophenone

1-Heptanone, 1-(4-Methoxyphenyl)-: A Comprehensive Overview

1-Heptanone, 1-(4-methoxyphenyl)-, also known by its CAS Registry Number69287-13-4, is a synthetic compound that belongs to the family of ketones. This molecule features a heptanone backbone with a unique substitution pattern, where one of the methyl groups is replaced by a 4-methoxyphenyl group. The presence of this aromatic ring with a methoxy substituent introduces interesting electronic and steric effects, making it a subject of interest in various fields of research.

The structural uniqueness of1-Heptanone, 1-(4-methoxyphenyl)- lies in the combination of its aliphatic chain and aromatic substituent. This hybrid structure provides a platform for exploring interactions at the interface of hydrophobic and hydrophilic domains, which is particularly relevant in pharmaceutical and biochemical studies.

Recent studies have highlighted the potential of this compound inbiochemical research. Its ability to modulate protein-ligand interactions has been examined in several contexts, including its influence on enzyme activity and molecular recognition. For instance, researchers have investigated how the4-methoxyphenyl group contributes to binding affinity and specificity in various biological systems.

In the realm ofpharmacological applications, 1-Heptanone, 1-(4-methoxyphenyl)- has shown promise as a potential lead compound in drug discovery. Its modular structure allows for facile modifications, enabling researchers to tune its properties for specific therapeutic targets. For example, variations in the chain length or substitution pattern have been explored to optimize bioavailability and target engagement.

The synthesis of1-Heptanone, 1-(4-methoxyphenyl)- is typically achieved through multi-step organic reactions. The key steps involve the introduction of the4-methoxyphenyl group onto the heptanone backbone, often utilizing nucleophilic substitution or coupling techniques. These methods have been refined over the years to improve yield and purity, ensuring the compound's suitability for advanced research applications.

Environmental considerations are another area of interest when discussing this compound. Itsbiodegradability and potential for bioaccumulation are critical factors in assessing its long-term impact on ecosystems. Recent advancements in green chemistry have provided insights into more sustainable production methods, reducing the environmental footprint of this and similar compounds.

Furthermore, theanalytical characterization of 1-Heptanone, 1-(4-methoxyphenyl)- has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) analysis have provided detailed insights into its molecular structure and dynamics, facilitating precise identification and quality control in both academic and industrial settings.

In conclusion, 1-Heptanone, 1-(4-methoxyphenyl)- is a versatile compound with applications spanning pharmaceuticals, biochemistry, and environmental science. Its unique structure and modifiable properties make it an invaluable tool for researchers seeking to advance our understanding of molecular interactions and develop innovative therapeutic solutions.